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Introduction
(Leu31,Pro34)-Neuropeptide Y is a synthetic analog of Neuropeptide Y (NPY) that acts as a

potent and selective agonist for the Neuropeptide Y receptor subtype 1 (Y1).[1][2][3][4] The Y1

receptor is a G-protein coupled receptor widely distributed in the central and peripheral nervous

systems and is implicated in a variety of physiological processes, including the regulation of

food intake, anxiety, pain, and blood pressure.[5][6][7] This document provides detailed

application notes and protocols for the use of (Leu31,Pro34)-NPY in rodent research, with a

focus on recommended dosages for various administration routes and experimental designs.

Data Presentation: Recommended Dosages
The following tables summarize the recommended dosages of (Leu31,Pro34)-NPY for various

applications and administration routes in rats and mice, based on published studies. It is

important to note that optimal doses may vary depending on the specific experimental

conditions, including the rodent strain, age, and the intended biological endpoint.

Table 1: Recommended Dosages of (Leu31,Pro34)-NPY in Rats
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Application
Administration
Route

Dosage Range Vehicle Reference

Feeding

Behavior

Intracerebroventr

icular (ICV)
1.15 - 3.45 nmol Saline [6]

Feeding

Behavior

Microinjection

(Paraventricular

Nucleus)

30 pmol Not specified [8]

Anxiety/Depressi

on
Intranasal 68 - 132 µ g/rat Not specified [9]

Pain (Analgesia)

Microinjection

(Periaqueductal

Gray)

0.47 nmol / 0.5

µL
Not specified [10]

Gastric Secretion

Intracerebroventr

icular (ICV) &

Intraperitoneal

(IP)

Not specified Not specified [11]

Blood Pressure Intravenous (IV) Not specified Not specified [12]

Table 2: Recommended Dosages of (Leu31,Pro34)-NPY in Mice

Application
Administration
Route

Dosage Range Vehicle Reference

Pain

(Neuropathic)
Intrathecal (i.t.) 0.1 - 10.0 µg

0.9% Sterile

Saline
[13]

Pain

(Neuropathic)
Intrathecal (i.t.) 10 µg / 5 µL

0.9% Sterile

Saline
[14][15]
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For most applications, (Leu31,Pro34)-NPY can be dissolved in sterile, pyrogen-free 0.9%

sodium chloride (saline) solution.[14][15] It is recommended to prepare fresh solutions for each

experiment or store aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[8] The

solubility of (Leu31,Pro34)-NPY in water is up to 1 mg/ml.

Administration Protocols
a) Intracerebroventricular (ICV) Injection in Rats

This protocol is adapted from standard stereotaxic surgery procedures.

Animal Preparation: Anesthetize the rat using an appropriate anesthetic agent (e.g.,

isoflurane, ketamine/xylazine cocktail). Secure the animal in a stereotaxic frame.

Surgical Procedure: Make a midline incision on the scalp to expose the skull. Use a dental

drill to create a small burr hole over the target lateral ventricle. Stereotaxic coordinates for

the lateral ventricle in rats are typically around -0.8 to -1.0 mm posterior to bregma, 1.5 mm

lateral to the midline, and 3.5 to 4.0 mm ventral from the skull surface.

Injection: Slowly infuse the desired volume of (Leu31,Pro34)-NPY solution (typically 1-5 µL)

into the ventricle over 1-2 minutes using a Hamilton syringe connected to an injection

cannula.[16] Leave the cannula in place for an additional minute to allow for diffusion and

prevent backflow.[16]

Post-operative Care: Suture the incision and provide appropriate post-operative care,

including analgesics and monitoring for recovery.

b) Intrathecal (i.t.) Injection in Mice

This protocol describes the direct lumbar puncture method.

Animal Restraint: Gently restrain the unanesthetized mouse.

Injection Site: Locate the space between the L5 and L6 vertebrae.

Injection: Use a 30G needle attached to a Hamilton microsyringe to puncture the dura mater,

confirmed by a reflexive tail flick.[14] Inject a small volume (typically 5 µL) of the

(Leu31,Pro34)-NPY solution into the intrathecal space.[14]
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Post-injection Monitoring: Observe the animal for any signs of distress or motor impairment.

c) Intraperitoneal (IP) Injection in Rodents

This is a common and relatively simple method for systemic administration.

Animal Restraint: Properly restrain the mouse or rat to expose the abdomen. For rats, a two-

person technique is often preferred for safety and accuracy.[17]

Injection Site: Identify the lower right or left quadrant of the abdomen, avoiding the midline to

prevent puncture of the bladder or cecum.[17]

Injection: Insert a 25-27G needle (for mice) or a 23-25G needle (for rats) at a 30-45 degree

angle into the peritoneal cavity.[17] Aspirate briefly to ensure no blood or urine is drawn back,

confirming correct placement. Inject the desired volume (maximum recommended volume is

typically 10 ml/kg).[17]

Post-injection Care: Return the animal to its cage and monitor for any adverse reactions.

Signaling Pathway
(Leu31,Pro34)-NPY selectively binds to and activates the NPY Y1 receptor, a G-protein

coupled receptor (GPCR). The activation of the Y1 receptor initiates a cascade of intracellular

signaling events.

(Leu31,Pro34)-NPY NPY Y1 Receptor
(GPCR)

Binds & Activates
Gi/o Protein

Activates

Adenylyl CyclaseInhibits

Phospholipase C
(PLC)

Activates

↓ cAMP ↓ PKA

Physiological Effects
(e.g., ↑ Food Intake, ↓ Anxiety)

PIP2
Hydrolyzes

IP3

DAG

↑ Intracellular Ca²⁺

Protein Kinase C
(PKC)

MAPK Pathway
(ERK1/2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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